4-Amino-6-tert-butyl-3-(4-methylanilino)-1,2,4-triazin-5-one

• IUPAC Name: 4-amino-6-tert-butyl-3-(4-methylanilino)-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H19N5O/c1-9-5-7-10(8-6-9)16-13-18-17-11(14(2,3)4)12(20)19(13)15/h5-8H,15H2,1-4H3,(H,16,18)
• InChI Key: RCZUEWSYPYYXKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NN=C(C(=O)N2N)C(C)(C)C
• Molecular Formula: C14H19N5O
• Molecular Weight: 273.33 g/mol

Description

4-Amino-6-tert-butyl-3-(4-methylanilino)-1,2,4-triazin-5-one, also known as Terbuthylazine, is a herbicide that is widely used in agriculture to control weeds. It belongs to the triazine family of herbicides and is known for its broad-spectrum weed control properties. Terbuthylazine is a white crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

Reactivity and Derivative Synthesis

Research into 1,2,4-triazines, including compounds structurally related to 4-Amino-6-tert-butyl-3-(4-methylanilino)-1,2,4-triazin-5-one, highlights their versatile reactivity, which facilitates the synthesis of biologically active derivatives. Mironovich and Shcherbinin (2014) demonstrated the reactivity of pyrazolo[5,1-c][1,2,4]triazine derivatives under various conditions to form compounds with potential pharmacological actions. This work underlines the importance of 1,2,4-triazine derivatives in the development of new chemical entities with therapeutic potential (Mironovich & Shcherbinin, 2014).

Electochemical Properties

Ludvík et al. (2004) investigated the electrochemical reduction of 4-amino-1,2,4-triazin-5-ones, revealing insights into their electronic structure and providing foundational knowledge for further chemical and electrochemical studies. This research is crucial for understanding the electron transfer processes in these compounds, which could be relevant in designing novel materials and sensors (Ludvík, Riedl, Urban, & Zuman, 2004).

Potential Biological Activities

The synthesis and evaluation of triazine derivatives for biological activities have been a significant area of research. Linder et al. (2018) reported on the one-pot synthesis of triazines with potential cardiogenetic activity, showcasing the application of these compounds in medical research and drug development (Linder, Schnürch, & Mihovilovic, 2018). Similarly, Bektaş et al. (2010) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, contributing to the search for new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

Mosquito-Larvicidal and Antibacterial Properties

Research by Castelino et al. (2014) into novel thiadiazolotriazin-4-ones demonstrated moderate mosquito-larvicidal and antibacterial activities. This work highlights the potential of triazine derivatives in developing new pesticides and antibacterial compounds, contributing to public health efforts in controlling disease vectors and bacterial infections (Castelino, Naik, Dasappa, Sujayraj, Chandra, Chaluvaiah, Nair, Kumari, Kalthur, & Adiga, 2014).